Cas no 2175580-96-6 (1-(3-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}piperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(3-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}piperidin-1-yl)prop-2-en-1-one
• CAS No: 2175580-96-6
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 5409585
• PubChem ID: 132326930
• Update Time: 2025-07-16

1-(3-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(6,7-Dihydro-5H-pyrrolo[2,1-c]-1,2,4-triazol-3-yl)-1-piperidinyl]-2-propen-1-one
• 1-(3-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}piperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C13H18N4O/c1-2-12(18)16-7-3-5-10(9-16)13-15-14-11-6-4-8-17(11)13/h2,10H,1,3-9H2
• InChI Key： BMTQFHQMABPZGT-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=NN=C3CCCN32)C1)(=O)C=C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.3±53.0 °C(Predicted)
• pka: 3.39±0.20(Predicted)

Additional information on 1-(3-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}piperidin-1-yl)prop-2-en-1-one

Introduction to 1-(3-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}piperidin-1-yl)prop-2-en-1-one (CAS No. 2175580-96-6)

1-(3-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}piperidin-1-yl)prop-2-en-1-one, identified by its CAS number 2175580-96-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its fused ring system, which includes a pyrrole moiety linked to a piperidine ring through an azole intermediate. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The pyrrolo[2,1-c1,2,4-triazol] core of 1-(3-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}piperidin-1-yl)prop-2-en-1-one is particularly noteworthy due to its potential biological activity. Pyrrole derivatives have been extensively studied for their pharmacological properties, with several compounds exhibiting significant therapeutic effects in various disease models. The presence of the triazole ring further enhances the molecule's complexity and may contribute to its binding affinity and selectivity for biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(3-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}piperidin-1-yl)prop-2-en-1-one with various protein targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and cancer. The propenone functional group at the 1-position of the molecule is another key feature that may influence its reactivity and biological activity.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds like 2175580-96-6 remains a cornerstone of innovation. The development of efficient synthetic routes allows for rapid exploration of structural analogs and optimization of pharmacokinetic properties. Modern synthetic methodologies have enabled the preparation of complex molecules with high precision and yield, facilitating their incorporation into preclinical and clinical studies.

The pharmacological potential of CAS No. 2175580-96-6 has been explored in several preclinical models. Initial studies indicate that this compound may exhibit inhibitory activity against key enzymes implicated in disease progression. For instance, research has suggested that it may interfere with the activity of kinases and other enzymes involved in signal transduction pathways. Such interactions could lead to therapeutic benefits in conditions characterized by abnormal cellular signaling.

Moreover, the chemical diversity inherent in 2175580-96-6 makes it an attractive scaffold for structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers can identify derivatives with enhanced potency and reduced toxicity. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates for further development.

The biological evaluation of CAS No. 2175580-96-6 has also revealed intriguing insights into its mechanism of action. In vitro studies have demonstrated that this compound can modulate the expression and activity of target proteins involved in cell proliferation and survival. These findings align with emerging evidence suggesting that modulating such pathways could be effective in treating various diseases.

As research continues to evolve, the role of 2175580-96-6 in therapeutic applications is likely to expand. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical interventions. The development of robust analytical methods for characterizing this compound will also be crucial for ensuring its quality and consistency across different formulations.

The synthetic accessibility of CAS No. 2175580-96-6 is another factor that contributes to its significance in medicinal chemistry. Efficient synthetic routes allow for scalable production, which is necessary for preclinical testing and eventual commercialization. Advances in green chemistry principles have also guided the development of sustainable synthetic processes that minimize waste and energy consumption.

In conclusion,CAS No. 2175580 - 96 - 6, or more formally referred to as 1-(3-{5H , 6 H , 7 H - pyrrolo [ 2 , 1 - c 1 , 2 , 4 - triazol - 3 - yl } piperidin - 1 - yl ) prop - 2 - en - 1 - one, represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique chemical features , coupled with promising preliminary biological data , position it as a valuable asset in ongoing drug discovery initiatives . As research progresses , further insights into its pharmacological profile will undoubtedly emerge , paving the way for potential applications in human health .